Cas no 2990-18-3 (1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-)

1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino- structure
2990-18-3 structure
Product Name:1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
CAS No:2990-18-3
MF:C5H9N5O2
MW:171.157259702682
CID:278531
PubChem ID:6451496
Update Time:2025-04-19

1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
    • 2-amino-3-(3-amino-1,2,4-triazol-1-yl)propanoic acid
    • Α,3-DIAMINO-1H-1,2,4-TRIAZOLE-1-PROPANOIC ACID
    • SCHEMBL5325695
    • 3-(3-Imino-2,3-dihydro-1H-1,2,4-triazol-1-yl)alanine
    • DTXSID80952351
    • 2990-18-3
    • alpha,3-Diamino-1H-1,2,4-triazole-1-propanoic acid
    • 3-(3-amino-1h -1,2,4-triazol-1-yl)-2-aminopropionic acid
    • 1H-1,2,4-Triazole-1-propanoic acid, alpha,3-diamino-
    • Inchi: 1S/C5H9N5O2/c6-3(4(11)12)1-10-2-8-5(7)9-10/h2-3H,1,6H2,(H2,7,9)(H,11,12)
    • InChI Key: BYXVMSJDNJUGKY-UHFFFAOYSA-N
    • SMILES: OC(C(CN1C=NC(N)=N1)N)=O

Computed Properties

  • Exact Mass: 171.07577
  • Monoisotopic Mass: 171.075625
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • XLogP3: -4

Experimental Properties

  • Density: 1.84
  • Boiling Point: 489.3°Cat760mmHg
  • Flash Point: 249.7°C
  • Refractive Index: 1.771
  • PSA: 120.05
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